![molecular formula C12H13F2NO3S B7556147 3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid](/img/structure/B7556147.png)
3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid, also known as DAS181, is a novel antiviral drug that has shown promising results in the treatment of influenza and other respiratory viruses. DAS181 works by cleaving sialic acid receptors on the surface of host cells, preventing the virus from attaching and infecting the cells.
Scientific Research Applications
3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid has been extensively studied for its antiviral properties against influenza viruses, including H1N1, H3N2, and H5N1 strains. In addition, this compound has also been shown to be effective against other respiratory viruses, such as parainfluenza virus, respiratory syncytial virus, and human metapneumovirus. This compound has been tested in vitro, in vivo, and in clinical trials, with promising results.
Mechanism of Action
3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid works by cleaving sialic acid receptors on the surface of host cells, preventing the virus from attaching and infecting the cells. Sialic acid is a common receptor for many respiratory viruses, and by cleaving this receptor, this compound effectively blocks viral entry into host cells. This compound has been shown to be effective against both seasonal and pandemic influenza strains, as well as other respiratory viruses.
Biochemical and Physiological Effects
This compound has been shown to be well-tolerated in both preclinical and clinical studies. In animal studies, this compound was found to be rapidly cleared from the body, with no evidence of accumulation or toxicity. In clinical trials, this compound was well-tolerated at all doses tested, with no serious adverse events reported.
Advantages and Limitations for Lab Experiments
One advantage of 3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid is its broad-spectrum antiviral activity against multiple respiratory viruses. This makes it a promising candidate for the treatment of influenza and other respiratory infections. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
For 3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid include further clinical trials to evaluate its safety and efficacy in treating influenza and other respiratory viruses. In addition, research is needed to explore the potential use of this compound as a prophylactic treatment for high-risk populations, such as healthcare workers and the elderly. Finally, the development of new formulations and delivery methods for this compound may improve its efficacy and reduce the need for frequent dosing.
Synthesis Methods
The synthesis of 3-[[2-(3,4-Difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid involves a multi-step process that begins with the reaction of 3,4-difluorobenzyl mercaptan with acryloyl chloride to form 2-(3,4-difluorophenyl)sulfanylacrylic acid. The resulting compound is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-methylalanine to form this compound.
properties
IUPAC Name |
3-[[2-(3,4-difluorophenyl)sulfanylacetyl]amino]-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO3S/c1-7(12(17)18)5-15-11(16)6-19-8-2-3-9(13)10(14)4-8/h2-4,7H,5-6H2,1H3,(H,15,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTBJGNEVWNILK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CSC1=CC(=C(C=C1)F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.